Cas no 80407-66-5 (4-(2-methoxyethoxy)benzonitrile)

• Product Name: 4-(2-methoxyethoxy)benzonitrile
• CAS No: 80407-66-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD09907643
• CID: 705728
• PubChem ID: 11217559
• Update Time: 2025-04-19

4-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethoxy)benzonitrile
• Benzonitrile, 4-(2-methoxyethoxy)-
• 80407-66-5
• AM20041191
• MFCD09907643
• AKOS000192014
• SCHEMBL4867346
• EN300-74276
• A15817
• BS-24444
• FT-0712298
• DTXSID60459015
• Z167839000
• DB-026118
• G37400

• MDL： MFCD09907643
• Inchi： 1S/C10H11NO2/c1-12-6-7-13-10-4-2-9(8-11)3-5-10/h2-5H,6-7H2,1H3
• InChI Key： SISNRWJOVBGIJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCOC

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.09
• Melting Point: 44-45 ºC
• Boiling Point: 307 ºC
• Flash Point: 122 ºC